Cas no 1378269-75-0 (2-amino-3-cyclohexyl-3-methylbutanoic acid)

• Product Name: 2-amino-3-cyclohexyl-3-methylbutanoic acid
• CAS No: 1378269-75-0
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6421241
• PubChem ID: 22715994
• Update Time: 2025-06-08

2-amino-3-cyclohexyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-cyclohexyl-3-methylbutanoic acid
• EN300-1839482
• SCHEMBL6825749
• 1378269-75-0

• Inchi： 1S/C11H21NO2/c1-11(2,9(12)10(13)14)8-6-4-3-5-7-8/h8-9H,3-7,12H2,1-2H3,(H,13,14)
• InChI Key： UDJJCRGEZBNJGW-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-cyclohexyl-3-methylbutanoic acid

Professional Introduction to 2-amino-3-cyclohexyl-3-methylbutanoic Acid (CAS No. 1378269-75-0)

2-amino-3-cyclohexyl-3-methylbutanoic acid, with the CAS number 1378269-75-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and biological research. The presence of both amino and carboxylic acid functional groups, combined with a cyclohexyl substituent, makes it a versatile building block for the synthesis of more complex molecules.

The compound's structure consists of a four-carbon chain with an amino group at the second position and a carboxylic acid group at the terminal position. The third carbon is substituted with a cyclohexyl group, which imparts steric hindrance and influences the compound's overall reactivity and solubility. This structural motif is not only chemically intriguing but also biologically relevant, as it resembles certain natural amino acids found in proteins and peptides.

In recent years, there has been growing interest in the development of novel chiral auxiliaries and ligands for asymmetric synthesis. The cyclohexyl group in 2-amino-3-cyclohexyl-3-methylbutanoic acid provides a stable chiral center, making it an excellent candidate for constructing enantiomerically pure compounds. Such compounds are crucial in pharmaceuticals, where the biological activity of a drug often depends on its specific stereochemistry.

One of the most promising applications of this compound is in the field of protease inhibition. Proteases are enzymes that play a critical role in various biological processes, including signal transduction, protein degradation, and blood clotting. Inhibiting these enzymes has therapeutic potential for treating conditions such as cancer, inflammation, and infectious diseases. The unique structural features of 2-amino-3-cyclohexyl-3-methylbutanoic acid make it an attractive scaffold for designing protease inhibitors.

Recent studies have demonstrated that derivatives of this compound can effectively inhibit certain proteases by binding to their active sites. For instance, modifications to the cyclohexyl group or the amino acid side chain can enhance binding affinity and selectivity. These findings have opened up new avenues for drug discovery and development. Researchers are now exploring ways to optimize the structure of 2-amino-3-cyclohexyl-3-methylbutanoic acid to improve its pharmacological properties.

The synthesis of 2-amino-3-cyclohexyl-3-methylbutanoic acid presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step reactions with careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have made it possible to produce this compound more efficiently.

In addition to its pharmaceutical applications, this compound has potential uses in material science and industrial chemistry. Its ability to act as a chiral building block makes it valuable for synthesizing polymers with specific optical properties or for creating catalysts with enhanced selectivity. The versatility of 2-amino-3-cyclohexyl-3-methylbutanoic acid underscores its importance as a chemical intermediate.

The biological activity of 2-amino-3-cyclohexyl-3-methylbutanoic acid has also been explored in terms of its effects on cellular pathways and signaling mechanisms. Preliminary data suggest that it may interact with certain receptors or enzymes involved in neurodegenerative diseases. While further research is needed to fully understand its mechanisms of action, these findings highlight its potential as a lead compound for therapeutic intervention.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple fields. As synthetic chemistry continues to evolve, new methods for producing high-quality batches of 2-amino-3-cyclohexyl-3-methylbutanoic acid will become available, facilitating its use in both academic research and industrial processes. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing the full potential of this versatile molecule.